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Compound of Interest

Compound Name: 1,1,1-Trifluoro-2-methylpropane
CAS No.: 1550-49-8
Cat. No.: B16132381
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into alkane structures imparts unique and often desirable
physicochemical properties, including enhanced stability, lipophilicity, and metabolic resistance.
These characteristics have made fluorinated alkanes valuable in a multitude of applications,
from pharmaceuticals and agrochemicals to advanced materials. The initial characterization of
a novel fluorinated alkane is a critical step in understanding its potential applications and safety
profile. This technical guide provides a comprehensive overview of the core methodologies and
data interpretation required for this initial assessment.

Physicochemical Properties

A thorough understanding of a novel fluorinated alkane's physicochemical properties is
fundamental to its development and application. These properties dictate its behavior in various
environments and biological systems.

Data Presentation: Key Physicochemical Properties
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The following tables summarize key physicochemical data for representative fluorinated
alkanes. These values serve as a benchmark for comparing newly synthesized compounds.

] Molecular . ] .
Compound Chemical ) Boiling Point Density (g/mL
Weight ( g/mol
Name Formula ) (°C) at 20°C)
Perfluorohexane CeF14 338.04 57.2 1.684[1]
Perfluorooctane CsFis 438.06 103 1.787
2H-
Heptafluoropropa CsHF7 170.03 -16.4 1.46
ne
. Viscosity (cP at Vapor Pressure
Compound Name Water Solubility
25°C) (kPa at 25°C)
Perfluorohexane 9.5 pg/L 0.64 29.3
Perfluorooctane 2.5 pg/L 1.29 4.7
2H-
260 mg/L 0.16 465
Heptafluoropropane

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity, purity, and structure of a
novel fluorinated alkane.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: °F NMR is the most informative technique
for characterizing fluorinated compounds. The chemical shift of the fluorine atoms provides
detailed information about their local electronic environment.

Table 3: Typical °F NMR Chemical Shift Ranges
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. Chemical Shift Range (ppm, relative to
Functional Group

CFCl3)
-CFs -50 to -80
-CF2- -110 to -140
-CFH- -160 to -210

Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS), mass spectrometry is
used to determine the molecular weight and fragmentation pattern of the compound, aiding in
its structural elucidation. Perfluoroalkanes often exhibit characteristic fragmentation patterns
involving the loss of CFs and CzFs radicals.

Chromatographic Analysis

Gas Chromatography (GC): GC is used to assess the purity of the novel fluorinated alkane and
to separate it from any reaction byproducts or starting materials. The choice of column and
temperature program is critical for achieving good separation.

Experimental Protocols

Detailed and standardized experimental protocols are essential for generating reliable and
reproducible data.

Determination of Boiling Point (Adapted from ASTM
D1120)

This method covers the determination of the equilibrium boiling point of liquid fluorinated
alkanes.[2][3][4]

Apparatus:
e 100-mL round-bottom flask
e Heating mantle

e Condenser
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o Calibrated thermometer

» Boiling chips

Procedure:

Place 50 mL of the novel fluorinated alkane into the round-bottom flask.

e Add a few boiling chips to ensure smooth boiling.

o Assemble the apparatus with the flask in the heating mantle and the condenser attached
vertically.

¢ Insert the thermometer so that the bulb is immersed in the liquid, but not touching the bottom
of the flask.

e Apply heat and bring the liquid to a boil.

e Adjust the heat to maintain a steady reflux rate.

o Record the temperature at which the liquid is boiling and condensing at a steady rate. This is
the equilibrium boiling point.

Correct the observed boiling point for atmospheric pressure.

Determination of Water Solubility (Adapted from OECD
105)

This guideline describes the flask method for determining the water solubility of substances.[5]

[61[7]

Apparatus:

o Erlenmeyer flasks with stoppers

o Constant temperature water bath or shaker

e Centrifuge
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e Analytical instrument for quantification (e.g., GC-MS)
Procedure:

e Add an excess amount of the novel fluorinated alkane to a flask containing a known volume
of distilled water.

o Seal the flask and place it in a constant temperature bath, typically at 25°C.

o Agitate the flask for a sufficient period to reach equilibrium (e.g., 24-48 hours).

 After equilibration, allow the mixture to stand to let undissolved material settle.

o Centrifuge the mixture to separate the aqueous phase from the undissolved compound.
o Carefully remove a sample of the aqueous phase for analysis.

o Quantify the concentration of the fluorinated alkane in the agueous sample using a suitable
analytical method like GC-MS.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay assesses the metabolic activity of cells as an indicator of cell viability after exposure
to the novel compound.[8][9][10]

Materials:

e Human cell line (e.g., HepG2 for liver toxicity screening)

o 96-well plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
e Solubilization solution (e.g., DMSO or acidified isopropanol)

» Plate reader

Procedure:
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o Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
o Prepare serial dilutions of the novel fluorinated alkane in cell culture medium.

e Remove the old medium from the cells and add the medium containing different
concentrations of the test compound. Include vehicle-only controls.

 Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

 After incubation, add MTT solution to each well and incubate for 2-4 hours, allowing viable
cells to convert MTT to formazan crystals.

e Add the solubilization solution to dissolve the formazan crystals.

o Measure the absorbance at a specific wavelength (typically around 570 nm) using a plate
reader.

o Calculate cell viability as a percentage of the vehicle-treated control and determine the I1Cso
value (the concentration that inhibits 50% of cell viability).

Visualization of Key Pathways and Workflows

Visualizing complex biological pathways and experimental workflows is crucial for
understanding the context and logic of the characterization process.

Experimental Workflow for Initial Characterization

The following diagram illustrates a typical workflow for the initial characterization of a novel
fluorinated alkane.
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Initial characterization workflow for a novel fluorinated alkane.
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Signaling Pathways in Fluorinated Alkane Toxicology

Preliminary toxicological studies often investigate the interaction of novel compounds with key
cellular signaling pathways. Per- and polyfluoroalkyl substances (PFAS), a broad class that
includes fluorinated alkanes, have been shown to interact with pathways such as the
Peroxisome Proliferator-Activated Receptor alpha (PPARQ) and the p53 tumor suppressor
pathway.

PPARa Signaling Pathway

Activation of PPARa by some fluorinated compounds can lead to the regulation of genes
involved in lipid metabolism and inflammation.[11][12][13]
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Simplified PPARa signaling pathway.

p53 Signaling Pathway

Some toxic compounds can induce cellular stress, leading to the activation of the p53 pathway,
which can result in cell cycle arrest or apoptosis.[14][15][16][17][18]
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Simplified p53 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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